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Compound of Interest

Compound Name: 5-Fluoronicotinonitrile

Cat. No.: B1322411 Get Quote

Essential Safety and Handling Guide for 5-
Fluoronicotinonitrile
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 5-Fluoronicotinonitrile. Adherence to these guidelines is critical

for ensuring laboratory safety and minimizing exposure risks.

Hazard Summary
5-Fluoronicotinonitrile is a potentially hazardous chemical. Based on data from structurally

similar compounds, it is anticipated to be harmful if swallowed, in contact with skin, or inhaled.

[1][2] It can cause skin and serious eye irritation.[1][2] Therefore, handling this compound

requires strict adherence to safety protocols and the use of appropriate personal protective

equipment (PPE).
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Property Value Source

Molecular Formula C6H3FN2 --INVALID-LINK--

Molecular Weight 122.10 g/mol --INVALID-LINK--

Physical Form
White to off-white powder or

crystals
--INVALID-LINK--

Storage Temperature Inert atmosphere, 2-8°C --INVALID-LINK--

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure through inhalation, skin

contact, and eye contact.

Protection Type Recommended Equipment Specifications & Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield

Goggles are essential to

protect from splashes. A face

shield provides an additional

layer of protection for the

entire face.[1]

Hand Protection
Chemical-resistant gloves

(Nitrile or Neoprene)

Nitrile gloves offer good

resistance to a wide range of

chemicals.[1] Always inspect

gloves for integrity before use.

Body Protection Chemical-resistant lab coat

A lab coat should be worn over

personal clothing to protect

against spills and

contamination.

Respiratory Protection

Use in a well-ventilated area or

chemical fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator

with appropriate cartridges

should be used.

Prevents inhalation of the

powdered compound.[1][2]
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Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:

Ensure a calibrated analytical balance is located inside a certified chemical fume hood.

Verify that the fume hood is functioning correctly.

Prepare all necessary equipment (spatulas, weigh boats, containers) within the fume hood to

minimize movement of the hazardous material.

Ensure an emergency eyewash station and safety shower are readily accessible.[3]

2. Donning PPE:

Put on a lab coat, ensuring it is fully buttoned.

Don chemical safety goggles and a face shield.

Put on nitrile or neoprene gloves, ensuring they overlap the cuffs of the lab coat.

3. Weighing and Handling:

Perform all manipulations of 5-Fluoronicotinonitrile powder within the chemical fume hood

to prevent dust dispersion.[2]

Carefully open the container.

Use a clean spatula to transfer the desired amount of powder to a weigh boat.

Close the primary container tightly immediately after use.

Transfer the weighed compound to your reaction vessel within the fume hood.

4. Post-Handling:

Clean all equipment used for handling the powder.
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Wipe down the work surface of the fume hood with an appropriate solvent to decontaminate

it.

Properly doff PPE, avoiding contact with any contaminated surfaces.

Disposal Plan
All waste containing 5-Fluoronicotinonitrile must be treated as hazardous waste.

Solid Waste:

Collect all contaminated solid waste, including used gloves, weigh boats, and paper

towels, in a dedicated, clearly labeled, and sealed hazardous waste container.[1]

Contaminated PPE:

Disposable gloves and other contaminated disposable PPE should be placed in the solid

hazardous waste container.

Reusable PPE, such as lab coats, should be professionally decontaminated if significant

contamination occurs.

Chemical Waste:

Unused 5-Fluoronicotinonitrile and any reaction waste containing it must be collected in

a compatible, labeled, and sealed hazardous waste container.

Disposal:

Dispose of all hazardous waste through your institution's environmental health and safety

(EHS) office, following all local, state, and federal regulations.

Workflow for Safe Handling of 5-
Fluoronicotinonitrile
Caption: Workflow for the safe handling of 5-Fluoronicotinonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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